2-cyclooctylacetic acid
Overview
Description
2-Cyclooctylacetic acid (COA) is a cyclic carboxylic acid that is used in a wide variety of scientific research applications, including biochemical and physiological studies. It is an important compound for organic synthesis and is used as an intermediate in the production of various drugs and chemicals. COA is a colorless liquid with a boiling point of 153°C and a melting point of -14°C. It is soluble in water and organic solvents, and is relatively stable under normal conditions.
Scientific Research Applications
2-cyclooctylacetic acid is used in a variety of scientific research applications, including biochemical and physiological studies. It is a useful intermediate for organic synthesis and is used in the production of various drugs and chemicals. 2-cyclooctylacetic acid is also used in the synthesis of various polymers and other materials.
Mechanism of Action
2-cyclooctylacetic acid is a carboxylic acid that has a cyclic structure. It is an important intermediate in the synthesis of various drugs and chemicals. The mechanism of action of 2-cyclooctylacetic acid is not fully understood, but it is believed to act as an acid catalyst in many reactions.
Biochemical and Physiological Effects
2-cyclooctylacetic acid has been studied for its biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. 2-cyclooctylacetic acid has also been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. In addition, 2-cyclooctylacetic acid has been found to be an effective inhibitor of the enzyme acetylcholine esterase, which is involved in the breakdown of acetylcholine.
Advantages and Limitations for Lab Experiments
2-cyclooctylacetic acid is a useful compound for lab experiments due to its stability and solubility in water and organic solvents. It is relatively easy to handle and is relatively inexpensive to purchase. The main limitation of 2-cyclooctylacetic acid is that it is not very soluble in water, so it must be used in organic solvents such as ethanol or methanol.
Future Directions
There are a variety of potential future directions for research involving 2-cyclooctylacetic acid. One potential direction is to further explore the biochemical and physiological effects of 2-cyclooctylacetic acid. Another potential direction is to explore its use as an intermediate in the synthesis of various drugs and chemicals. Additionally, further research could be conducted to explore the potential applications of 2-cyclooctylacetic acid in the production of polymers and other materials. Finally, further research could be conducted to explore the potential use of 2-cyclooctylacetic acid as a catalyst in various reactions.
Synthesis Methods
2-cyclooctylacetic acid can be synthesized by a variety of methods. One of the most commonly used methods is the reaction of cyclooctene with acetic anhydride in the presence of an acid catalyst. This reaction produces a cyclooctyl acetate, which is then hydrolyzed to yield 2-cyclooctylacetic acid. Other methods of synthesis include the reaction of cyclooctene with acetic acid, the reaction of cyclooctene with acetic anhydride in the presence of a base catalyst, and the reaction of cyclooctene with acetic anhydride in the presence of a Lewis acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclooctylacetic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclooctene", "Bromine", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Diethyl ether", "Methanol", "Ethanol" ], "Reaction": [ "1. Bromination of cyclooctene to form 1-bromo-cyclooctane using bromine", "2. Reduction of 1-bromo-cyclooctane to cyclooctane using sodium borohydride", "3. Oxidation of cyclooctane to cyclooctanol using sodium hydroxide and oxygen", "4. Conversion of cyclooctanol to cyclooctyl acetate using acetic acid and sulfuric acid", "5. Hydrolysis of cyclooctyl acetate to cyclooctanol using sodium hydroxide", "6. Oxidation of cyclooctanol to 2-cyclooctylacetic acid using sodium chlorite and acetic acid" ] } | |
CAS RN |
4744-83-6 |
Product Name |
2-cyclooctylacetic acid |
Molecular Formula |
C10H18O2 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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